Cas no 849062-15-3 (3-Butoxy-2,6-difluorophenylboronic acid)

• Product Name: 3-Butoxy-2,6-difluorophenylboronic acid
• CAS No: 849062-15-3
• MF: C₁₀H₁₃BF₂O₃
• MW: 230.016230344772
• MDL: MFCD07369754
• CID: 716686
• PubChem ID: 24883704
• Update Time: 2025-04-19

3-Butoxy-2,6-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Butoxy-2,6-difluorophenyl)boronic acid
• 3-BUTOXY-2,6-DIFLUOROPHENYLBORONIC ACID
• Boronic acid,B-(3-butoxy-2,6-difluorophenyl)-
• 849062-15-3
• CS-0177944
• BS-23082
• DTXSID70584620
• 3-Butoxy-2,6-difluorophenylboronic acid(contains varying amounts of Anhydride)
• (3-Butoxy-2,6-difluorophenyl)boronicacid
• MFCD07369754
• SCHEMBL6523780
• AB32227
• AKOS015839721
• F73891
• 3-Butoxy-2,6-difluorophenylboronic acid

• MDL： MFCD07369754
• Inchi： 1S/C10H13BF2O3/c1-2-3-6-16-8-5-4-7(12)9(10(8)13)11(14)15/h4-5,14-15H,2-3,6H2,1H3
• InChI Key： LWJYMUNYLKIETN-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=C(C=CC=1OCCCC)F

Computed Properties

• Exact Mass: 230.09300
• Monoisotopic Mass: 230.0925808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.22
• Melting Point: 84-94 °C (lit.)
• Boiling Point: 363.4°C at 760 mmHg
• Flash Point: 173.6°C
• Refractive Index: 1.483
• PSA: 49.69000
• LogP: 0.82350
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Butoxy-2,6-difluorophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)